structural properties and characterization of 4-[(1S)-1-aminoethyl]-N-benzylbenzenesulfonamide
structural properties and characterization of 4-[(1S)-1-aminoethyl]-N-benzylbenzenesulfonamide
An In-Depth Technical Guide to the Structural Properties and Characterization of 4-[(1S)-1-aminoethyl]-N-benzylbenzenesulfonamide
Abstract
This technical guide provides a comprehensive framework for the structural elucidation and analytical characterization of 4-[(1S)-1-aminoethyl]-N-benzylbenzenesulfonamide. This molecule, a chiral N-substituted benzenesulfonamide, possesses structural motifs of significant interest in medicinal chemistry and drug development. Given the stereospecific nature of molecular interactions with biological targets, rigorous characterization of its absolute configuration and purity is paramount. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the compound's structural attributes, a plausible synthetic strategy, and a suite of self-validating analytical protocols. We synthesize field-proven insights with established scientific principles, explaining the causality behind experimental choices for techniques including NMR, MS, FT-IR, X-ray crystallography, and HPLC. The guide culminates in a comprehensive data summary and detailed, step-by-step methodologies to ensure accurate and reproducible characterization.
Introduction: Scientific Context and Significance
Benzenesulfonamides are a cornerstone class of compounds in pharmaceutical sciences, renowned for their diverse biological activities.[1] The sulfonamide moiety (Ar–SO₂–NR'R'') is a key pharmacophore found in antibacterial agents, diuretics, anticonvulsants, and enzyme inhibitors.[2][3] The specific molecule of interest, 4-[(1S)-1-aminoethyl]-N-benzylbenzenesulfonamide, integrates three critical structural features:
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A Benzenesulfonamide Core: The foundation for a wide range of biological activities.
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A Chiral Center: The (S)-configuration at the 1-aminoethyl group introduces stereochemistry, which is crucial for selective interaction with chiral biological macromolecules like enzymes and receptors.
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An N-Benzyl Substituent: This group modifies the lipophilicity and steric profile of the sulfonamide nitrogen, potentially influencing protein-binding affinity and pharmacokinetic properties.
While public domain data on this specific molecule is limited, its structural relationship to known bioactive compounds, such as inhibitors of carbonic anhydrase, suggests its potential as a valuable research intermediate.[4] This guide, therefore, establishes a robust, first-principles-based approach to its synthesis and definitive characterization.
Molecular Structure and Physicochemical Properties
Chemical Structure
The molecule consists of a central benzene ring, para-substituted with a sulfonamide group and a chiral ethylamine group. The sulfonamide nitrogen is further substituted with a benzyl group.
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IUPAC Name: 4-[(1S)-1-aminoethyl]-N-benzylbenzenesulfonamide
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Molecular Formula: C₁₅H₁₈N₂O₂S
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Chiral Center: The carbon atom of the ethyl group bonded to the primary amine (-CH(NH₂)CH₃) is the stereogenic center with an (S) configuration.
Stereochemistry: The Imperative of Asymmetry
The presence of a single stereocenter means the compound exists as a pair of enantiomers, (S) and (R). Biological systems are inherently chiral, and often only one enantiomer is responsible for the desired therapeutic effect, while the other may be inactive or, in some cases, contribute to off-target toxicity. Therefore, confirming the absolute stereochemistry is not merely an analytical exercise but a critical step in drug development. X-ray crystallography is the gold standard for unambiguously determining the absolute configuration.[5]
Physicochemical Properties
Detailed experimental data for this specific molecule are not widely published. The following table summarizes key properties derived from its constituent parts and computational models, providing a baseline for experimental design.
| Property | Predicted Value / Information | Rationale / Source |
| Molecular Weight | 290.38 g/mol | Calculated from Molecular Formula (C₁₅H₁₈N₂O₂S) |
| CAS Number | Not available for this specific structure. The parent amine, 4-(1-Aminoethyl)benzenesulfonamide, is CAS 49783-81-5.[6] | Derived from public databases. |
| Appearance | Expected to be a crystalline solid at room temperature. | Based on the general properties of similar sulfonamides.[7] |
| pKa (Sulfonamide N-H) | ~9-10 | The sulfonamide proton is weakly acidic, influenced by the electron-withdrawing sulfonyl group. |
| pKa (Amine -NH₃⁺) | ~9-10 | Typical pKa for a primary alkylammonium group. |
| XLogP3 | ~1.5 - 2.5 (Estimated) | The N-benzyl group increases lipophilicity compared to the unsubstituted parent amine. The parent 4-amino-N-benzylbenzenesulfonamide has an XLogP3 of 1.7.[8] |
A Proposed Synthetic Pathway
A validated, multi-step synthesis is crucial for obtaining the target compound with high purity and the correct stereochemistry. While a specific protocol for this molecule is not documented, a logical and robust pathway can be designed based on established organic chemistry principles, such as the synthesis of related compounds.[9][10] The proposed strategy involves the N-benzylation of a protected chiral amine intermediate.
Caption: Proposed synthetic pathway for 4-[(1S)-1-aminoethyl]-N-benzylbenzenesulfonamide.
Protocol Justification:
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Step 1: Reductive Amination: This is a standard and efficient method to convert a ketone (4-acetylbenzenesulfonamide) into a primary amine.[9] It provides the racemic intermediate necessary for the subsequent chiral resolution.
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Step 2: Chiral Resolution & Protection: Separating the enantiomers is a critical step. Diastereomeric salt formation with a chiral acid like tartaric acid is a classic and reliable method. Subsequent protection of the primary amine (e.g., as a Boc-carbamate) is essential. This prevents the more nucleophilic primary amine from reacting during the N-benzylation of the sulfonamide in the next step.
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Step 3: N-Benzylation: The sulfonamide proton is acidic and can be deprotonated by a suitable base (e.g., potassium carbonate), creating a nucleophilic nitrogen that reacts with benzyl bromide to form the N-benzyl bond. This is analogous to a Schotten-Baumann reaction.[11]
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Step 4: Deprotection: Removal of the Boc protecting group under acidic conditions (e.g., trifluoroacetic acid) yields the final target compound as a salt, which can be neutralized to the free base.
Structural Characterization: A Multi-Technique Approach
No single technique can fully characterize a novel chiral molecule. A suite of orthogonal analytical methods is required to confirm the structure, stereochemistry, purity, and identity. This section details the core techniques and provides exemplar protocols.
Caption: Integrated workflow for the comprehensive characterization of the target molecule.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality: NMR is the most powerful technique for determining the precise covalent structure and connectivity of a molecule in solution.[12] By analyzing the chemical shifts, coupling constants, and integration of signals in ¹H and ¹³C spectra, one can map the entire carbon-hydrogen framework.
Experimental Protocol:
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Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical; DMSO-d₆ is often preferred for sulfonamides as it can solubilize the compound and allows for the observation of exchangeable N-H protons.[13]
-
Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.
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Data Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra. For unambiguous assignments, 2D NMR experiments like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) are highly recommended.
-
Data Analysis: Process the spectra (Fourier transform, phase correction, baseline correction) and integrate the ¹H signals. Assign peaks based on expected chemical shifts and coupling patterns.
Expected ¹H NMR Signals (in DMSO-d₆):
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Aromatic Protons (Benzenesulfonamide Ring): Two doublets in an AA'BB' pattern, ~7.5-7.9 ppm.[14]
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Aromatic Protons (Benzyl Ring): A multiplet corresponding to 5 protons, ~7.2-7.4 ppm.
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Sulfonamide N-H: A broad singlet, which may be exchangeable with D₂O.
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Benzyl CH₂: A singlet or doublet (if coupled to N-H), ~4.3-4.5 ppm.
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Methine CH: A quartet coupled to the adjacent methyl group, ~4.1-4.3 ppm.[14]
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Primary Amine NH₂: A broad singlet, ~2.0-3.0 ppm (concentration-dependent and exchangeable).
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Methyl CH₃: A doublet coupled to the methine proton, ~1.4-1.5 ppm.[14]
Mass Spectrometry (MS)
Causality: MS provides the exact molecular weight of the compound, offering definitive confirmation of its elemental composition.[11] High-resolution mass spectrometry (HRMS) can achieve mass accuracy within a few parts per million. Tandem MS (MS/MS) provides structural information through controlled fragmentation of the molecule.
Experimental Protocol (LC-MS):
-
Instrumentation: An HPLC system coupled to a mass spectrometer with an electrospray ionization (ESI) source is ideal.[14] ESI is a soft ionization technique that typically yields the protonated molecular ion [M+H]⁺.
-
Sample Preparation: Prepare a dilute solution of the sample (~1-10 µg/mL) in a suitable solvent like methanol or acetonitrile.
-
Analysis Conditions:
-
Ionization Mode: Positive ESI mode is expected to be most sensitive, detecting the [M+H]⁺ ion.
-
Mobile Phase: Use a mobile phase compatible with MS, such as acetonitrile/water with 0.1% formic acid.[15]
-
Fragmentation: Acquire MS/MS spectra of the parent ion to observe characteristic fragmentation patterns.
-
Expected Data:
-
[M+H]⁺ Ion: 291.1165 (for C₁₅H₁₉N₂O₂S⁺)
-
Key Fragments: Expect losses corresponding to the benzyl group, the sulfonamide group, and cleavage at the benzylic position of the aminoethyl side chain.
Fourier-Transform Infrared (FT-IR) Spectroscopy
Causality: FT-IR spectroscopy is a rapid and non-destructive technique used to identify the presence of key functional groups based on their characteristic vibrational frequencies.[1] It serves as an excellent tool for confirming the successful incorporation of the sulfonamide and amine functionalities.
Experimental Protocol:
-
Sample Preparation: Prepare a potassium bromide (KBr) pellet by mixing a small amount of the solid sample (~1 mg) with ~100 mg of dry KBr powder and pressing it into a transparent disk.[1]
-
Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.
-
Data Analysis: Identify the absorption bands corresponding to specific functional groups.
Expected Characteristic Absorption Bands:
-
N-H Stretching (Primary Amine): Two bands in the range of 3400-3300 cm⁻¹.[16]
-
SO₂ Asymmetric Stretching: A strong band around 1350-1315 cm⁻¹.[1][16]
-
SO₂ Symmetric Stretching: A strong band around 1190-1145 cm⁻¹.[1][16]
-
S-N Stretching: A band in the range of 925-900 cm⁻¹.[1]
-
Aromatic C=C Stretching: Bands in the region of 1600-1450 cm⁻¹.[16]
X-ray Crystallography
Causality: Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional structure of a molecule, including its absolute stereochemistry.[17] It provides precise information on bond lengths, bond angles, and intermolecular interactions in the solid state.
Experimental Protocol:
-
Crystal Growth: Grow single crystals of suitable size and quality. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).
-
Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data using a monochromatic X-ray source (e.g., Mo Kα).[17]
-
Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure. For chiral molecules in a non-centrosymmetric space group, the absolute configuration can be determined using anomalous dispersion effects (Flack parameter).
High-Performance Liquid Chromatography (HPLC)
Causality: HPLC is the workhorse technique for assessing the purity of pharmaceutical compounds and, with the appropriate stationary phase, for separating enantiomers.[18] A validated, stability-indicating HPLC method is a regulatory requirement for any drug substance.
Experimental Protocol (Purity Analysis):
-
Instrumentation: A standard HPLC system with a UV detector and a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[18]
-
Mobile Phase Preparation:
-
Mobile Phase A: 0.1% Phosphoric Acid in Water.
-
Mobile Phase B: Acetonitrile.
-
Filter and degas all solvents prior to use.[18]
-
-
Chromatographic Conditions:
-
Detection Wavelength: ~230 nm (based on UV absorbance of the benzene rings).[14]
-
Flow Rate: 1.0 mL/min.
-
Gradient Elution: A gradient from low to high organic content (e.g., 10% to 90% B over 20 minutes) is typically used to separate impurities with a wide range of polarities.
-
-
Purity Calculation: Purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.
Protocol for Chiral Separation:
-
Rationale: To confirm enantiomeric purity, a chiral stationary phase (CSP) is required.
-
Method: Isocratic elution on a polysaccharide-based chiral column (e.g., Chiralpak® or Chiralcel®) with a mobile phase of hexane/ethanol or similar is a common starting point. The method must be developed to achieve baseline separation of the (S) and (R) enantiomers.
Summary of Expected Analytical Data
This table consolidates the expected results from the characterization workflow, providing a reference for data interpretation.
| Technique | Parameter | Expected Result |
| ¹H NMR | Chemical Shifts (δ, ppm) | Aromatic (7.2-7.9), Benzyl CH₂ (~4.4), Methine CH (~4.2), Methyl CH₃ (~1.4) |
| ¹³C NMR | Chemical Shifts (δ, ppm) | Aromatic (120-150), Benzyl CH₂ (~45), Methine CH (~50), Methyl CH₃ (~20) |
| HRMS (ESI+) | [M+H]⁺ | m/z 291.1165 ± 5 ppm |
| FT-IR | Key Bands (cm⁻¹) | ~3350 (N-H), ~1330 (SO₂ asym), ~1160 (SO₂ sym), ~910 (S-N) |
| HPLC (RP) | Purity | ≥98% (area percent) |
| HPLC (Chiral) | Enantiomeric Excess | ≥99% ee for the (S)-enantiomer |
| X-ray | Absolute Configuration | Confirmed as (S) via Flack parameter |
Conclusion
The comprehensive characterization of 4-[(1S)-1-aminoethyl]-N-benzylbenzenesulfonamide demands a rigorous, multi-faceted analytical strategy. The protocols and expected data outlined in this guide provide a robust framework for its unambiguous structural elucidation, stereochemical assignment, and purity assessment. By integrating techniques that probe molecular connectivity (NMR), mass (MS), functional groups (FT-IR), three-dimensional structure (X-ray), and purity (HPLC), researchers can establish a complete and reliable analytical profile for this promising chiral molecule. This foundational characterization is an indispensable prerequisite for its advancement in any drug discovery or development program.
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